Cas no 72-56-0 (Perthan)

• Product Name: Perthan
• CAS No: 72-56-0
• MF: C₁₈H₂₀Cl₂
• MW: 307.257403373718
• CID: 565946
• PubChem ID: 329756836
• Update Time: 2025-04-19

Perthan Chemical and Physical Properties

Names and Identifiers

• 1-[2,2-dichloro-1-(4-ethylphenyl)ethyl]-4-ethylbenzene
• Ethylan
• Ethylan Solution
• PERTHAN
• Perthane
• 1,1’-(2,2-dichloroethane-1,1-diyl)bis(4-ethylbenzene)
• 1,1’-(2,2-dichloroethylidene)bis[4-ethylbenzene]
• 1,1-bis-(4-ethyl-phenyl)-2,2-dichloro-ethane
• 1,1-di-(p-ethylphenyl)-2,2-dichloroethane
• 1,1-dichloro-2,2-bis(4-ethylphenyl)ethane
• 1,1-dichloro-2,2-bis(p-ethylphenyl)-ethane
• Caswell No. 337
• Di(p-ethylphenyl)dichloroethane
• Ethane,1,1-dic
• p,p'-Ethyl DDD
• PERTHANE (TM)
• Perthane100µg
• 2,2-Dichloro-1,1-bis(p-ethylphenyl)ethane
• Ethylan (insecticide)
• Q 137
• p,p'-Perthane
• a,a-Dichloro-2,2-bis(p-ethylphenyl)ethane
• NCGC00091457-02
• p,p'-Ethyl-ddd
• 1,1-Bis(p-ethylphenyl)-2,2-dichloroethane
• FT-0603275
• Perthane(tm)
• CCRIS 292
• cid_6295
• 1-[2,2-dichloro-1-(4-ethylphenyl)ethyl]-4-ethyl-benzene
• 1,1-Dichloro-2,2-bis(p-ethylphenyl)ethane
• EINECS 200-785-1
• PERTHANE [HSDB]
• MLS002152919
• BDBM74252
• 4,4'-(2,2-dichloroethane-1,1-diyl)bis(ethylbenzene)
• NCGC00259184-01
• NCI-C02868
• Ethane, 2,2-bis(p-ethylphenyl)-1,1-dichloro-
• 1,1-bis-(4-Ethylphenyl)-2,2-dichloroethane
• NCGC00091457-01
• NCGC00256401-01
• AI3-17082
• 1,1'-(2,2-dichloroethane-1,1-diyl)bis(4-ethylbenzene)
• 1,1-dichloro-2,2-bis (p-ethyl phenyl)ethane
• HSDB 4009
• AKOS040744424
• BRN 2054366
• EPA Pesticide Chemical Code 032101
• Perthane 10 microg/mL in Cyclohexane
• Tox21_201635
• ENT-17082
• 72-56-0
• Tox21_302883
• L0Q9DRK4W8
• 2,2-Bis(p-ethylphenyl)-1,1-dichloroethane
• Benzene, 1,1'-(2,2-dichloroethylidene)bis[4-ethyl-
• .alpha., .alpha.--Dichloro-2,2-bis(p-ethylphenyl)ethane
• CHEMBL551883
• Ethane, 1,1-dichloro-2,2-bis(p-ethylphenyl)-
• Diethyl-diphenyl dichloroethane
• Perthan, PESTANAL(R), analytical standard
• ENT 17,082
• SCHEMBL117710
• NS00003473
• SMR001224519
• 1-[2,2-Dichloro-1-(4-ethylphenyl)ethyl]-4-ethylbenzene #
• 1-[2,2-bis(chloranyl)-1-(4-ethylphenyl)ethyl]-4-ethyl-benzene
• DTXCID80589
• Q21495322
• QFMDFTQOJHFVNR-UHFFFAOYSA-N
• CAS-72-56-0
• 1,1-Bis(ethylphenyl)-2,2-dichloroethane
• p,p-Ethyl DDD
• DTXSID4020589
• Q-137
• Benzene, 1,1'-(2,2-dichloroethylidene)bis(4-ethyl-
• UNII-L0Q9DRK4W8
• Ethane, 1,1dichloro2,2bis(pethylphenyl)
• 1,1Dichloro2,2bis(pethylphenyl)ethane
• DICHLORO-BIS(P-ETHYLPHENYL)ETHANE
• Benzene, 1,1'(2,2dichloroethylidene)bis(4ethyl
• USEPA/OPP Pesticide Code: 032101
• ENT 17082
• Di(pethylphenyl)dichloroethane
• 2,2Dichloro1,1bis(pethylphenyl)ethane
• 1,1Bis(ethylphenyl)2,2dichloroethane
• Ethane, 2,2bis(pethylphenyl)1,1dichloro
• p,p'EthylDDD
• 1,1Bis(pethylphenyl)2,2dichloroethane
• 1,1'-(2,2-dichloroethylidene)bis(4-ethylbenzene)
• a,aDichloro2,2bis(pethylphenyl)ethane
• p,pEthyl DDD
• alpha, alpha--Dichloro-2,2-bis(p-ethylphenyl)ethane
• Diethyldiphenyl dichloroethane
• 1,1Dichloro2,2bis(4ethylphenyl)ethane
• DB-055653
• 4-05-00-01985 (Beilstein Handbook Reference)
• DIETHYLDIPHENYLDICHLOROETHANE
• 2,2Bis(pethylphenyl)1,1dichloroethane
• Perthan

• MDL： MFCD00045254
• Inchi： 1S/C18H20Cl2/c1-3-13-5-9-15(10-6-13)17(18(19)20)16-11-7-14(4-2)8-12-16/h5-12,17-18H,3-4H2,1-2H3
• InChI Key： QFMDFTQOJHFVNR-UHFFFAOYSA-N
• SMILES： ClC(C(C1C=CC(CC)=CC=1)C1C=CC(CC)=CC=1)Cl

Computed Properties

• Exact Mass: 306.09400
• Monoisotopic Mass: 306.0942060g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 237
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 6.6
• Topological Polar Surface Area: 0Ų

Experimental Properties

• Density: 1.117±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 56-57 ºC (methanol )
• Boiling Point: 391.87°C (rough estimate)
• Flash Point: Fahrenheit: >212 ° f
  Celsius: >100 ° c
  
• Refractive Index: 1.5610 (estimate)
• Solubility: Insuluble (8.6E-5 g/L) (25 ºC),
• PSA: 0.00000
• LogP: 5.74700

Perthan Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H410
• Warning Statement： P273-P501
• Hazardous Material transportation number：UN 2761
• WGK Germany：2
• Hazard Category Code： 50/53
• Safety Instruction： S60-S61
• RTECS：KH5790000
• Hazardous Material Identification：
• HazardClass：6.1(b)
• PackingGroup：III
• Packing Group：III
• Hazard Level：6.1(b)
• Safety Term：6.1(b)
• Packing Group：III
• Risk Phrases：R50/53
• Storage Condition：The warehouse is ventilated and dried at low temperature, and stored and transported separately from food raw materials